Cas no 261763-44-4 (2,6-Difluoro-3-methylbenzyl bromide)

• Product Name: 2,6-Difluoro-3-methylbenzyl bromide
• CAS No: 261763-44-4
• MF: C₈H₇BrF₂
• MW: 221.041988611221
• MDL: MFCD01631336
• CID: 247407
• PubChem ID: 2774150
• Update Time: 2025-06-13

2,6-Difluoro-3-methylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• Benzene,2-(bromomethyl)-1,3-difluoro-4-methyl-
• 2-(bromomethyl)-1,3-difluoro-4-methylbenzene
• 2,6-Difluoro-3-methylbenzyl bromide
• 2-Bromomethyl-1,3-difluoro-4-methyl-benzene
• JRD-1015
• DTXSID00378913
• C90801
• FT-0676359
• PS-10013
• AKOS015854288
• 2,6-Difluoro-3-methylbenzyl bromide, AldrichCPR
• A22390
• 2-(bromomethyl)-1, 3-difluoro-4-methylbenzene
• 7-Iodo-2,3-dihydrobenzofuran-5-sulfonylchloride
• Benzene, 2-(bromomethyl)-1,3-difluoro-4-methyl-
• 261763-44-4
• SCHEMBL378747
• MFCD01631336
• EN300-1896922

• MDL： MFCD01631336
• Inchi： 1S/C8H7BrF2/c1-5-2-3-7(10)6(4-9)8(5)11/h2-3H,4H2,1H3
• InChI Key： IHFNXAURNLUMOH-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=C(C)C=1F)F

Computed Properties

• Exact Mass: 219.97000
• Monoisotopic Mass: 219.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 76°C/3mm
• Flash Point: 76°C/3mm
• Refractive Index: 1.52
• PSA: 0.00000
• LogP: 3.16810
• Solubility: Not determined
• Sensitiveness: Lachrymatory
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

2,6-Difluoro-3-methylbenzyl bromide Security Information

• Signal Word：warning
• Hazard Statement： Corrosive/Lachrymatory
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1760
• Hazard Category Code： 34-36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Risk Phrases：R34; R36/37/38
• Packing Group：III
• HazardClass：8
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,6-Difluoro-3-methylbenzyl bromide

Comprehensive Overview of 2,6-Difluoro-3-methylbenzyl bromide (CAS No. 261763-44-4)

2,6-Difluoro-3-methylbenzyl bromide (CAS No. 261763-44-4) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring difluoro and methyl substituents, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing demand for fluorinated compounds in modern chemistry has positioned 2,6-Difluoro-3-methylbenzyl bromide as a critical building block. Fluorination is a key strategy in drug design, as it enhances metabolic stability and bioavailability. This compound's bromide functional group further allows for versatile derivatization, enabling the creation of complex molecular architectures. Recent studies highlight its role in optimizing crop protection chemicals, aligning with the global push for sustainable agriculture.

In the context of green chemistry, 2,6-Difluoro-3-methylbenzyl bromide has garnered attention for its potential in eco-friendly synthesis routes. Researchers are exploring catalytic methods to reduce waste and energy consumption during its production. This aligns with the broader industry trend toward environmentally benign processes, a topic frequently searched in academic and industrial forums. The compound's stability under various conditions also makes it a candidate for high-throughput screening in drug development pipelines.

Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize 2,6-Difluoro-3-methylbenzyl bromide, ensuring high purity for sensitive applications. Quality control is paramount, as impurities can significantly impact downstream reactions. Suppliers often provide detailed certificates of analysis (CoA) to meet stringent regulatory requirements, a practice highly valued by end-users in the pharmaceutical sector.

The compound's compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig, further expands its utility. These reactions are pivotal in constructing heterocyclic scaffolds, a hot topic in medicinal chemistry. As the search for novel small-molecule therapeutics intensifies, 2,6-Difluoro-3-methylbenzyl bromide remains a focal point for innovation. Its role in fragment-based drug design (FBDD) is another area of active investigation, addressing the need for targeted therapies.

From a commercial perspective, the global market for fine chemicals is projected to grow steadily, driven by advancements in personalized medicine and biologics. This compound's niche applications ensure its relevance in this expanding landscape. Manufacturers are increasingly adopting continuous flow chemistry to scale up production efficiently, a method often queried in process optimization discussions.

In summary, 2,6-Difluoro-3-methylbenzyl bromide (CAS No. 261763-44-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, from drug discovery to sustainable agriculture, underscore its importance in addressing contemporary scientific challenges. As research evolves, this compound will likely remain at the forefront of cutting-edge synthesis and material science advancements.